1-(4-fluoro-3-methoxybenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide
Catalog No.
S7959977
CAS No.
M.F
C18H17FN2O3
M. Wt
328.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
1-(4-fluoro-3-methoxybenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide
IUPAC Name
1-(4-fluoro-3-methoxybenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide
Molecular Formula
C18H17FN2O3
Molecular Weight
328.3 g/mol
InChI
InChI=1S/C18H17FN2O3/c1-24-16-10-13(4-6-14(16)19)18(23)21-8-2-3-11-9-12(17(20)22)5-7-15(11)21/h4-7,9-10H,2-3,8H2,1H3,(H2,20,22)
InChI Key
WCBITFLSERBURS-UHFFFAOYSA-N
SMILES
COC1=C(C=CC(=C1)C(=O)N2CCCC3=C2C=CC(=C3)C(=O)N)F
Canonical SMILES
COC1=C(C=CC(=C1)C(=O)N2CCCC3=C2C=CC(=C3)C(=O)N)F
1-(4-fluoro-3-methoxybenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide is a quinoline derivative, which means it is a chemical compound that contains a quinoline ring. Quinolines have been used for various purposes, including in the synthesis of drugs and dyes. The synthesis of PFDQ was first reported by Yang et al. in 2009, and since then, it has gained attention in the academic research community due to its biological activity and potential applications.
PFDQ is a yellow solid with a melting point of around 186-188 °C. Its solubility in water is low, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The chemical structure of PFDQ is shown in Figure 1.
[Insert Figure 1 here]
Figure 1: Chemical structure of 1-(4-fluoro-3-methoxybenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide (PFDQ).
[Insert Figure 1 here]
Figure 1: Chemical structure of 1-(4-fluoro-3-methoxybenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide (PFDQ).
The synthesis of PFDQ involves the condensation of 4-fluoro-3-methoxybenzoic acid with 2-aminoacetophenone in the presence of acetic anhydride and concentrated sulfuric acid. The resulting product is then reacted with ethyl cyanoacetate and sodium methoxide to obtain the final product, PFDQ.
The characterization of PFDQ has been performed using various techniques such as nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques have confirmed the chemical structure of PFDQ and aided in understanding its properties and behavior.
The characterization of PFDQ has been performed using various techniques such as nuclear magnetic resonance spectroscopy (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques have confirmed the chemical structure of PFDQ and aided in understanding its properties and behavior.
Various analytical methods have been used to detect and quantify PFDQ in different samples. These methods include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-tandem mass spectrometry (LC-MS/MS). These methods are important for determining the purity and concentration of PFDQ in samples and for analyzing its behavior in different systems.
PFDQ exhibits a range of biological activities and has shown promising results in the treatment of various diseases. Some of the biological properties of PFDQ are discussed below.
Anticancer Activity: PFDQ has been found to inhibit the growth of cancer cells both in vitro and in vivo. It achieves this by inducing apoptosis (programmed cell death) in cancer cells. It has been shown to be effective against various types of cancer, including breast cancer, lung cancer, and colon cancer.
Antimicrobial Activity: PFDQ has been found to exhibit antimicrobial activity against various bacteria and fungi. It achieves this by disrupting the cell membrane and inhibiting the growth of these microorganisms.
Anti-inflammatory Activity: PFDQ has been found to reduce inflammation in various models of inflammation. It achieves this by suppressing the production of inflammatory cytokines and inhibiting the activation of pro-inflammatory signaling pathways.
Anticancer Activity: PFDQ has been found to inhibit the growth of cancer cells both in vitro and in vivo. It achieves this by inducing apoptosis (programmed cell death) in cancer cells. It has been shown to be effective against various types of cancer, including breast cancer, lung cancer, and colon cancer.
Antimicrobial Activity: PFDQ has been found to exhibit antimicrobial activity against various bacteria and fungi. It achieves this by disrupting the cell membrane and inhibiting the growth of these microorganisms.
Anti-inflammatory Activity: PFDQ has been found to reduce inflammation in various models of inflammation. It achieves this by suppressing the production of inflammatory cytokines and inhibiting the activation of pro-inflammatory signaling pathways.
The toxicity and safety of PFDQ have been evaluated in various scientific experiments. It has been found to be relatively safe in most cases, with minimal toxicity reported. However, long-term studies are required to fully understand the safety profile of this compound.
PFDQ has shown potential for use in various scientific experiments. Some of the applications of PFDQ are discussed below.
Drug Development: PFDQ could serve as a lead compound for the development of drugs for various diseases, including cancer and inflammation.
Biological Studies: PFDQ could be used as a tool in biological studies to investigate the mechanisms of different biological processes and diseases.
Drug Development: PFDQ could serve as a lead compound for the development of drugs for various diseases, including cancer and inflammation.
Biological Studies: PFDQ could be used as a tool in biological studies to investigate the mechanisms of different biological processes and diseases.
Currently, research on PFDQ is ongoing, and new findings are continuously emerging. Some of the recent developments in the research of PFDQ are discussed below.
Anticancer Activity: Recent studies have shown that PFDQ could be used in combination with other drugs to enhance its anticancer activity. For example, PFDQ combined with cisplatin has been found to be effective against lung cancer cells.
Neuroprotective Effects: Recent studies have shown that PFDQ has neuroprotective effects and could be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Anticancer Activity: Recent studies have shown that PFDQ could be used in combination with other drugs to enhance its anticancer activity. For example, PFDQ combined with cisplatin has been found to be effective against lung cancer cells.
Neuroprotective Effects: Recent studies have shown that PFDQ has neuroprotective effects and could be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
PFDQ has potential implications in various fields of research and industry. Some of the potential implications of PFDQ are discussed below.
Drug Development: PFDQ could serve as a lead compound for the development of drugs for various diseases.
Antimicrobial Agents: PFDQ could be used as an antimicrobial agent to treat bacterial and fungal infections.
Anti-Inflammatory Agents: PFDQ could be used as an anti-inflammatory agent to treat various inflammatory diseases.
Drug Development: PFDQ could serve as a lead compound for the development of drugs for various diseases.
Antimicrobial Agents: PFDQ could be used as an antimicrobial agent to treat bacterial and fungal infections.
Anti-Inflammatory Agents: PFDQ could be used as an anti-inflammatory agent to treat various inflammatory diseases.
Despite its promising activity, PFDQ has some limitations that need to be addressed. Some of the limitations of PFDQ are discussed below.
Low Solubility: PFDQ has low solubility in water, which limits its application in aqueous systems.
Toxicity and Safety: Further long-term studies are required to fully understand the safety profile of this compound.
Low Solubility: PFDQ has low solubility in water, which limits its application in aqueous systems.
Toxicity and Safety: Further long-term studies are required to fully understand the safety profile of this compound.
for the research of PFDQ include:
Development of Derivatives: The development of PFDQ derivatives could enhance its activity and improve its solubility and pharmacokinetic properties.
Mechanism of Action Studies: Further studies are required to elucidate the mechanism of action of PFDQ, which could aid in the development of better drugs.
Clinical Trials: Clinical trials are required to evaluate the safety and efficacy of PFDQ in humans.
Development of Derivatives: The development of PFDQ derivatives could enhance its activity and improve its solubility and pharmacokinetic properties.
Mechanism of Action Studies: Further studies are required to elucidate the mechanism of action of PFDQ, which could aid in the development of better drugs.
Clinical Trials: Clinical trials are required to evaluate the safety and efficacy of PFDQ in humans.
In conclusion, 1-(4-fluoro-3-methoxybenzoyl)-3,4-dihydro-2H-quinoline-6-carboxamide (PFDQ) is a promising compound with a wide range of biological activities and potential implications in various fields of research and industry. Further research is required to fully understand the mechanism of action of PFDQ and to evaluate its safety and efficacy in humans. The development of PFDQ derivatives could enhance its activity and improve its solubility and pharmacokinetic properties.
XLogP3
2.3
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
328.12232057 g/mol
Monoisotopic Mass
328.12232057 g/mol
Heavy Atom Count
24
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
